4-Bromo-3,5-dihydroxybenzoic acid
Overview
Description
4-Bromo-3,5-dihydroxybenzoic acid (4-BDA) is a brominated dihydroxybenzoic acid that is used in various scientific research applications. It is a white crystalline solid with a molecular weight of 255.98 g/mol, an empirical formula of C7H5BrO4, and a melting point of 240°C. 4-BDA is a versatile compound with a wide range of uses in biochemical and physiological studies. It is a valuable tool for researchers in the fields of biochemistry, molecular biology, and pharmacology.
Scientific Research Applications
Synthesis and Structural Characterization
4-Bromo-3,5-dihydroxybenzoic acid has been synthesized and structurally characterized, marking its importance as an intermediate for preparing pyrimidine medicaments. The synthetic conditions for this compound have been investigated, emphasizing its role in pharmaceutical developments (Xu Dong-fang, 2000).
Molecular Recognition and Supramolecular Assemblies
A study on molecular recognition involving this compound and its interaction with N-donor compounds revealed complex supramolecular architectures. This research demonstrates the compound's potential in the development of molecular adducts and contributes to the understanding of hydrogen bonding and molecular recognition processes (S. Varughese & V. Pedireddi, 2006).
Herbicide Resistance in Transgenic Plants
Research has shown the conversion of bromoxynil to 3,5-dibromo-4-hydroxybenzoic acid in transgenic plants expressing a bacterial detoxification gene. This study highlights the application of this compound in developing herbicide resistance, offering significant advancements in agricultural biotechnology (D. Stalker, K. Mcbride, & L. D. Malyj, 1988).
Metabolism of Herbicides
Klebsiella pneumoniae subsp. ozaenae's ability to convert bromoxynil to 3,5-dibromo-4-hydroxybenzoic acid underscores the compound's role in the microbial metabolism of herbicides. This finding is crucial for understanding environmental biodegradation and the natural detoxification of herbicides (K. Mcbride, J. W. Kenny, & D. Stalker, 1986).
Hydrolytic Dehalogenation by Alcaligenes denitrificans
Alcaligenes denitrificans NTB-1 has been shown to utilize 4-bromo- and 4-iodobenzoate through hydrolytic dehalogenation, forming 4-hydroxybenzoate. This research is significant in understanding the metabolic pathways of halogenated compounds and their environmental implications (W. J. van den Tweel, J. Kok, & J. D. de Bont, 1987).
Formation and Decomposition in Chlorination
Studies on the formation and decomposition of brominated disinfection byproducts during chlorination identified 3,5-dibromo-4-hydroxybenzoic acid as a significant component. This research provides insights into the environmental and health impacts of chlorinated drinking water (Hongyan Zhai & Xiangru Zhang, 2011).
Safety and Hazards
The compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200) . It causes skin irritation and serious eye irritation . It may cause respiratory irritation and is harmful if swallowed, in contact with skin or if inhaled . It is recommended to avoid contact with skin and eyes, avoid breathing dust, and not to ingest . If swallowed, immediate medical assistance should be sought . The compound should be stored in a dry, cool and well-ventilated place with the container kept tightly closed .
Mechanism of Action
Target of Action
It’s known that benzoic acid derivatives, which this compound is a part of, often interact with various enzymes and receptors in the body .
Mode of Action
As a derivative of benzoic acid, it may share similar interactions, which often involve binding to and modulating the activity of target enzymes or receptors .
Result of Action
It’s known that the compound is hazardous and can cause skin irritation, serious eye irritation, and may cause respiratory irritation .
Biochemical Analysis
Biochemical Properties
It is known that benzoic acid derivatives can interact with various enzymes and proteins . The nature of these interactions often involves the formation of hydrogen bonds between the hydroxyl groups of the compound and the active sites of the enzymes or proteins .
Molecular Mechanism
It is possible that the compound exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Properties
IUPAC Name |
4-bromo-3,5-dihydroxybenzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5BrO4/c8-6-4(9)1-3(7(11)12)2-5(6)10/h1-2,9-10H,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NUTRHYYFCDEALP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1O)Br)O)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5BrO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID6066076 | |
Record name | Benzoic acid, 4-bromo-3,5-dihydroxy- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID6066076 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
233.02 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
16534-12-6 | |
Record name | 4-Bromo-3,5-dihydroxybenzoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=16534-12-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzoic acid, 4-bromo-3,5-dihydroxy- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0016534126 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-Bromo-3,5-dihydroxybenzoic acid | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=151972 | |
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Record name | Benzoic acid, 4-bromo-3,5-dihydroxy- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Benzoic acid, 4-bromo-3,5-dihydroxy- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID6066076 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-bromo-3,5-dihydroxybenzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.036.900 | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What are the main applications of 4-bromo-3,5-dihydroxybenzoic acid in chemical synthesis?
A1: this compound serves as a valuable building block in organic synthesis. [, , ] It acts as an intermediate in synthesizing pyrimidine-based pharmaceuticals [] and is a key starting material for the total synthesis of naturally occurring compounds like 3-oxo- and 3β-hydroxytauranin. [] The molecule's structure, with its reactive bromine substituent and two hydroxyl groups, allows for further derivatization and incorporation into complex molecular frameworks.
Q2: How does this compound interact with N-donor compounds?
A2: Research has shown that this compound can form supramolecular assemblies with various N-donor compounds like 4,4'-bipyridine and 1,2-bis(4-pyridyl)ethane. [] The interactions primarily occur through hydrogen bonding, involving the hydroxyl and carboxyl groups of the acid with the nitrogen atoms of the N-donor molecules. [] This recognition process leads to the formation of intriguing supramolecular architectures, including stacked sheets and even complex interpenetrated networks. []
Q3: What is known about the crystal structure of this compound?
A3: The crystal structure of this compound monohydrate has been determined using single-crystal X-ray diffraction. [] The packing arrangement within the crystal lattice is significantly influenced by the presence of O—H⋯O hydrogen bonds. [] These interactions contribute to the stability and overall structural features observed in the solid state.
Q4: Has this compound been used in the development of bifunctional catalysts?
A4: Yes, researchers have successfully incorporated this compound as a starting material in the synthesis of concave pyridines designed for bifunctional acid-base catalysis. [] The molecule's structure allows for its integration into larger macrocyclic systems containing both acidic and basic sites. [] These bifunctional catalysts hold promise for facilitating various chemical transformations by simultaneously activating both electrophilic and nucleophilic reaction partners.
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